The Cu(i)-catalysed Huisgen 1,3-dipolar cycloaddition route to (bio-)organic functionalisation of polyoxovanadates†
Dalton Transactions Pub Date: 2017-09-22 DOI: 10.1039/C7DT03376A
Abstract
The [V6O13{(OCH2)3CCH2OCH2CCH}2]2− with two terminal alkyne functionalities exhibits excellent reactivity towards (bio-)organic azides. The designed synthetic protocol for the generation of triazol-modified Lindqvist hexavanadates grants access to bio-“clicked” polyoxometalates with spectroscopically detectable 51V nuclei.
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